molecular formula C8H14O3 B8457557 2-(1-Hydroxy-1-methyl-ethyl)-2-methyl-but-3-enoic acid

2-(1-Hydroxy-1-methyl-ethyl)-2-methyl-but-3-enoic acid

Cat. No.: B8457557
M. Wt: 158.19 g/mol
InChI Key: VKVHGPGWIWEDCS-UHFFFAOYSA-N
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Description

2-(1-Hydroxy-1-methyl-ethyl)-2-methyl-but-3-enoic acid is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H14O3

Molecular Weight

158.19 g/mol

IUPAC Name

2-(2-hydroxypropan-2-yl)-2-methylbut-3-enoic acid

InChI

InChI=1S/C8H14O3/c1-5-8(4,6(9)10)7(2,3)11/h5,11H,1H2,2-4H3,(H,9,10)

InChI Key

VKVHGPGWIWEDCS-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(C)(C=C)C(=O)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A cooled (−78° C.) solution of N,N-diisopropylamine (12.5 g, 123 mmol) in anhydrous tetrahydrofuran (100 mL) was treated with n-butyllithium (2.5 M solution in hexanes, 49 mL, 123 mmol). Temperature was raised to 0° C. for 30 minutes, then re-cooled down to −78° C. Tiglic acid (5.00 g, 49.4 mmol) in anhydrous tetrahydrofuran (100 mL) was added dropwise. Temperature was raised to room temperature for 1 h then re-cooled down to −78° C. Acetone (2.86 g, 49.4 mmol) in anhydrous tetrahydrofuran (100 mL) was added dropwise. After stirring for 3 h, the reaction was quenched with a saturated solution of ammonium chloride and allowed to warm up to room temperature. The pH was adjusted to pH 2 by addition of concentrated hydrochloric acid and diethyl ether (400 mL) was added. The organic layer was separated, and the volatiles removed in vacuo. The residue was partitioned between diethyl ether (200 mL) and a saturated solution of sodium bicarbonate (300 mL). The aqueous layer was acidified to pH 1 with concentrated hydrochloric acid, then re-extracted with diethyl ether (2×100 mL). The organics were combined and the volatiles were removed in vacuo. The residue was purified by silica gel chromatography using a 100 g Biotage cartridge eluted with a continuous gradient of iso-hexanes/acetone 1:0 to 3:2 to afford the title compound (5.129 g, 66%) as a colourless oil. 1H NMR (300 MHz, CDCl3) δ 1.27 (s, 3H), 1.31 (s, 3H), 1.38 (s, 3H), 5.28 (d, J=17.6 Hz, 1H), 5.34 (d, J=10.9 Hz, 1H), 6.25 (dd, J=17.6, 10.9 Hz, 1H).
Quantity
12.5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
49 mL
Type
reactant
Reaction Step Two
Quantity
5 g
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Three
Quantity
2.86 g
Type
reactant
Reaction Step Four
Quantity
100 mL
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solvent
Reaction Step Four
Yield
66%

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